2-(4-chlorophenoxy)-N-(2-methoxyphenyl)propanamide
Overview
Description
2-(4-chlorophenoxy)-N-(2-methoxyphenyl)propanamide, also known as O-Desmethylvenlafaxine, is a chemical compound that belongs to the class of phenethylamines. It is an active metabolite of Venlafaxine, a commonly prescribed antidepressant medication. This compound has gained significant attention in scientific research due to its potential therapeutic applications in treating various psychiatric disorders.
Mechanism of Action
The mechanism of action of 2-(4-chlorophenoxy)-N-(2-methoxyphenyl)propanamide involves the inhibition of serotonin and norepinephrine reuptake, leading to increased levels of these neurotransmitters in the brain. This results in improved mood, decreased anxiety, and reduced symptoms of depression.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on various biochemical and physiological processes in the body. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in promoting neuronal growth and survival. It has also been shown to modulate the activity of various neurotransmitter systems, including dopamine, glutamate, and GABA.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-chlorophenoxy)-N-(2-methoxyphenyl)propanamide in lab experiments is its well-established mechanism of action and pharmacological profile. This makes it an ideal candidate for studying the effects of serotonin and norepinephrine reuptake inhibition on various physiological and biochemical processes. However, one of the limitations of using this compound is its potential toxicity and adverse effects, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 2-(4-chlorophenoxy)-N-(2-methoxyphenyl)propanamide. One area of interest is the development of novel antidepressant medications based on the structure of this compound. Another area of research is the investigation of its potential therapeutic applications in treating other psychiatric disorders, such as post-traumatic stress disorder (PTSD) and obsessive-compulsive disorder (OCD). Additionally, further studies are needed to elucidate the long-term effects and safety of this compound, particularly in terms of its potential for abuse and addiction.
Scientific Research Applications
2-(4-chlorophenoxy)-N-(2-methoxyphenyl)propanamide has been extensively studied for its therapeutic potential in treating various psychiatric disorders, including depression, anxiety, and bipolar disorder. It has been found to exhibit potent serotonin and norepinephrine reuptake inhibition, which is believed to be responsible for its antidepressant effects.
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-(2-methoxyphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO3/c1-11(21-13-9-7-12(17)8-10-13)16(19)18-14-5-3-4-6-15(14)20-2/h3-11H,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWHYFFZOUHDWIW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1OC)OC2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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